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Compound of Interest

Compound Name: Diethyl oxalate

Cat. No.: B127388

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical safety, handling, and storage
precautions for diethyl oxalate. The information is intended to support researchers, scientists,
and drug development professionals in maintaining a safe laboratory and manufacturing
environment. All quantitative data is summarized in structured tables for ease of reference, and
key procedures and relationships are visualized through diagrams.

Chemical and Physical Properties

Diethyl oxalate is a colorless, oily liquid with an aromatic odor.[1][2][3][4][5] It is miscible with
common organic solvents like ethanol and ether but is only slightly soluble in water, with which
it slowly decomposes.[1][2][3][5][6][7]
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Property Value Source(s)
Molecular Formula CeH1004 [11031141181
Molecular Weight 146.14 g/mol [11031[81[9]
CAS Number 95-92-1 [1][3][10]
Appearance Colorless oily liquid (11210311411 1]
Odor Aromatic [1][2]
Melting Point -40.6 °C (-41.1 °F) [21181[11]
Boiling Point 185.4 °C (365.7 °F) [2][8][11]
Density 1.076 - 1.079 g/mL at 20-25 °C  [1][2][11]
Vapor Density 5.04 (Air=1) [1112]
Vapor Pressure 1 mm Hg at 47 °C [2][11]
Miscible with ethanol, ether,
Solubility acetone. Slightly soluble in [21[31[51[6][7]
water.
Refractive Index n20/D 1.410 [2][11]

Toxicological Data and Health Hazards

Diethyl oxalate is classified as harmful if swallowed and causes serious eye irritation.[10][12]

[13] Inhalation of vapors may irritate the respiratory tract, and skin contact can cause irritation.

[1][14] Chronic exposure may lead to kidney damage.[1] In the body, diethyl oxalate is

hydrolyzed to ethanol and oxalic acid, with the latter being responsible for much of its systemic

toxicity.[7][15][16]
Parameter Value Species Source(s)
LD50 (Oral) 400 mg/kg Rat [1][15]
LD50 (Oral) 2000 mg/kg Mouse [14]
LD50 (Dermal) >2000 mg/kg Rat [15]
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Metabolic Pathway and Toxicity Mechanism

The primary metabolic pathway for diethyl oxalate involves hydrolysis into ethanol and oxalic
acid.[7][16] Oxalic acid can then bind with calcium in the body to form insoluble calcium oxalate
crystals.[17] These crystals can deposit in the kidneys, leading to kidney damage and the
potential for urinary stones.[15][17]
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Metabolic pathway of diethyl oxalate and mechanism of toxicity.
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Safety and Handling Precautions

Proper handling of diethyl oxalate is crucial to minimize exposure and ensure a safe working
environment.

Personal Protective Equipment (PPE)

When handling diethyl oxalate, the following personal protective equipment should be worn:

o Eye Protection: Chemical splash goggles are required.[14] A face shield may be necessary
in situations with a higher risk of splashing.[18]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent
skin exposure.[9][14]

» Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, to keep
airborne concentrations low.[14] If ventilation is inadequate, a vapor respirator may be
required.[18]

Safe Handling Practices

o Work in a well-ventilated area or a chemical fume hood.[14][18]

Avoid contact with skin, eyes, and clothing.[1][18]

Do not breathe vapors or mists.[12][17]

Wash hands thoroughly after handling the substance.[12][14][17]

Keep containers tightly closed when not in use.[12][14]

Keep away from heat, sparks, and open flames.[1][14][17]

Do not eat, drink, or smoke in areas where diethyl oxalate is handled.[12][17]

Storage Requirements

Proper storage of diethyl oxalate is essential to maintain its stability and prevent hazardous
situations.
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e Store in a cool, dry, and well-ventilated area.[14][17]

» Keep the container tightly closed to prevent moisture absorption, which can lead to
decomposition.[2][12][14]

o Store away from sources of ignition.[14]

o Separate from incompatible materials.[14][17]

Chemical Incompatibilities

Diethyl oxalate is incompatible with the following substances, and contact should be avoided:
e Strong Oxidizing Agents: Can cause a vigorous, exothermic reaction.[1][6][7]

e Acids and Bases: Incompatible with both.[1]

e Reducing Agents: Incompatible.[1]

o Moisture/Water: Slowly decomposes in water.[1][14]
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Spill Occurs

Assess Situation
(Size, Location, Hazards)

Evacuate Immediate Area
Alert Others

Remove Ignition Sources

Ventilate Area

Don Appropriate PPE
(Gloves, Goggles, etc.)

Contain Spill
(Use inert absorbent material like sand or earth)

Collect Absorbed Material
(Use non-sparking tools)

Place in a Labeled, Sealed Container
for Hazardous Waste Disposal

Decontaminate Spill Area
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Animal Preparation
(e.g., young adult rats, same sex, fasted)

Test Substance Preparation
(Diethyl oxalate in appropriate vehicle)

Administer Single Oral Dose
(Gavage, graduated dose levels to different groups)

Observation Period (14 days)
(Monitor for clinical signs of toxicity and mortality)

Record Data
(Mortality, body weight changes, clinical signs)

Gross Necropsy
(Examine all animals, dead and surviving)

Statistical Analysis
(Calculate LD50 value)

'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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